Ethyl 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate

• IUPAC Name: ethyl 4,6-dimethyl-2-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C10H13NO3/c1-4-14-10(13)8-6(2)5-7(3)11-9(8)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key: GZBUMXFWJBMWEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(NC1=O)C)C
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID10289566
• Molecular Weight: 195.21 g/mol
• CAS RN: 16108-48-8

Description

Ethyl 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate, also known as EDPC, is an organic compound of the pyridine family. It is a colorless solid that is soluble in water and organic solvents. EDPC is used in a variety of scientific research applications, including as a chemical reagent, a catalyst, and a building block for synthesis.

Scientific Research Applications

Medical Applications Antitumor and Bactericidal Properties

Ethyl 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate has been used for the synthesis of analogs of Lucanthone, which exhibit antitumor and bactericidal properties. .

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Chemistry Electrochemical Studies and Hydrogen Source

In chemistry, this compound has been utilized to study the mechanism of electrochemical oxidation in ethanol/water solutions on a glassy carbon electrode. .

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various proteins and enzymes, influencing their function .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interactions with its targets and its overall effectiveness.

Synthesis routes and methods

Procedure details

A solution of (Z)-4-aminopent-3-en-2-one (20.0 g, 0.2 mol) in dry THF (20 mL) is added to a solution of ethyl cyanoacetate (22.6 g, 0.2 mol) and TEA (20.2 g, 0.2 mol) in dry THF (200 mL). The reaction mixture is heated at reflux for 56 hours and then concentrated. The residue is kept standing at RT for 5 hours and the precipitate is filtered and washed with EtOAc to afford the title compound (7.3 g, 19.9% yield). MS (m/z): 196.0 (M+H).